Cas no 1227590-23-9 (4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine)

• Product Name: 4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine
• CAS No: 1227590-23-9
• MF: C₁₁H₈BrFN₂
• MW: 267.097024917603
• CID: 4925273
• Update Time: 2025-05-20

4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine
• 4-(Bromomethyl)-3-fluoro-2,4'-bipyridine
• 4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H8BrFN2/c12-7-9-3-6-15-11(10(9)13)8-1-4-14-5-2-8/h1-6H,7H2
• InChI Key： RKTSONRIFZGRDK-UHFFFAOYSA-N
• SMILES： BrCC1C=CN=C(C=1F)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine

Comprehensive Overview of 4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine (CAS No. 1227590-23-9)

4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine (CAS No. 1227590-23-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, featuring a pyridine ring, makes it particularly valuable for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring 4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine as a key building block for small-molecule inhibitors and kinase-targeted therapies. Its bromomethyl group offers excellent reactivity for further functionalization, enabling the creation of diverse molecular architectures. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies.

The compound's CAS No. 1227590-23-9 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, purification methods, and applications in catalysis. Notably, its role in cross-coupling reactions—a hotspot in modern organic chemistry—has been widely documented. The fluoro and pyridyl moieties contribute to its electronic properties, making it a candidate for ligand design in metal-organic frameworks (MOFs).

From an SEO perspective, queries like "4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine supplier" or "CAS 1227590-23-9 price" highlight commercial interest. Meanwhile, scientific searches focus on "mechanism of fluoropyridine reactions" or "pyridine derivatives in drug discovery." Addressing these topics, this compound bridges gaps between academic research and industrial scalability. Its stability under various conditions also makes it suitable for high-throughput screening platforms.

Environmental and regulatory considerations are another critical aspect. While not classified as hazardous, proper handling of bromomethyl-containing compounds is essential. Users often seek guidance on storage conditions and compatibility with green chemistry principles. Innovations in solvent-free synthesis and catalytic bromination further enhance its appeal for sustainable applications.

In summary, 4-Bromomethyl-3-fluoro-2-(pyridin-4-yl)pyridine (CAS No. 1227590-23-9) represents a cutting-edge tool for researchers exploring heterocyclic chemistry and molecular design. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance in contemporary science. As interest in tailored functional groups grows, this compound will likely remain at the forefront of innovation.